Cas no 1805410-56-3 (3-(Difluoromethyl)-2-iodo-5-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805410-56-3
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4892742
• Update Time: 2025-06-07

3-(Difluoromethyl)-2-iodo-5-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5INO/c1-16-3-2-15-7(14)4(6(9)10)5(3)8(11,12)13/h2,6H,1H3
• InChI Key： FHCXKRYRYJNHSV-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(F)(F)F)C(=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-2-iodo-5-methoxy-4-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-2-iodo-5-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805410-56-3) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-2-iodo-5-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805410-56-3) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This compound, characterized by its pyridine core substituted with a difluoromethyl group, an iodo moiety, a methoxy group, and a trifluoromethyl group, exhibits promising potential in the development of novel bioactive molecules.

The presence of multiple fluorinated substituents, particularly the difluoromethyl and trifluoromethyl groups, imparts distinct electronic and steric properties to the molecule. These fluorine atoms not only enhance the lipophilicity and metabolic stability of the compound but also play a crucial role in modulating its binding affinity to biological targets. The iodo substituent at the 2-position provides a handle for further functionalization via cross-coupling reactions, making this compound an invaluable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated pyridines in drug discovery. The structural motif of 3-(Difluoromethyl)-2-iodo-5-methoxy-4-(trifluoromethyl)pyridine has been explored in various therapeutic contexts, including oncology, anti-inflammatory agents, and central nervous system (CNS) drugs. The difluoromethyl group, for instance, is well-known for its ability to improve pharmacokinetic profiles by enhancing binding affinity and reducing metabolic clearance. This feature has made it a preferred scaffold in medicinal chemistry.

One of the most compelling applications of this compound lies in its use as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently targeted in oncology research. The combination of the iodo, difluoromethyl, and trifluoromethyl groups provides multiple opportunities for tuning the pharmacological properties of kinase inhibitors. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various kinases, including those implicated in cancer progression.

The methoxy group at the 5-position further contributes to the compound's versatility by allowing for additional modifications through etherification or nucleophilic substitution reactions. This flexibility enables chemists to explore diverse structural analogs with tailored biological activities. For example, researchers have successfully incorporated this scaffold into molecules that target specific mutations associated with drug resistance in cancers.

Advances in computational chemistry have also played a significant role in optimizing the design of compounds based on this scaffold. Molecular modeling studies have revealed that the spatial arrangement of the fluorinated substituents influences binding interactions with protein targets. By leveraging these insights, scientists can rationally design analogs with enhanced potency and selectivity.

Another exciting area where this compound has found utility is in the development of probes for biochemical assays. The presence of both electrophilic and nucleophilic handles allows for facile derivatization into fluorescent or luminescent probes that can be used to study enzyme mechanisms and protein-protein interactions. Such tools are invaluable for understanding complex biological processes at the molecular level.

The synthesis of 3-(Difluoromethyl)-2-iodo-5-methoxy-4-(trifluoromethyl)pyridine itself presents an interesting challenge due to the need for precise functionalization at multiple positions on the pyridine ring. Traditional synthetic routes often involve multi-step sequences involving halogenation, methylation, and fluorination steps. However, recent methodologies have emerged that streamline these processes, enabling more efficient access to this valuable intermediate.

For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce both aryl and heteroaryl groups onto the pyridine core with high regioselectivity. Additionally, transition-metal-catalyzed fluorination techniques have allowed for the introduction of fluorinated substituents under mild conditions without compromising functional group integrity. These advances have significantly reduced synthetic hurdles and opened new avenues for exploring derivatives of this compound.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to confirm structures and study conformational dynamics. These tools provide critical data for understanding how structural modifications influence biological activity.

In conclusion,3-(Difluoromethyl)-2-iodo-5-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805410-56-3) represents a cornerstone molecule in modern chemical biology with far-reaching implications for drug discovery and mechanistic studies. Its unique structural features make it an ideal candidate for generating novel bioactive molecules with applications spanning multiple therapeutic areas. As research continues to uncover new ways to leverage its potential,this compound is poised to remain at forefront of scientific innovation.